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Compound of Interest

Compound Name: 5-Amino-2-chlorobenzamide

Cat. No.: B179010

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-Amino-2-chlorobenzamide, a
key chemical intermediate in the synthesis of pharmaceuticals and dyes. This document details
its chemical and physical properties, outlines common synthetic protocols, and explores its
applications in research and drug development, with a focus on its derivatives' biological
activities.

Core Chemical and Physical Properties

5-Amino-2-chlorobenzamide, also known as 2-Amino-5-chlorobenzamide, is an aromatic
amide. Its fundamental properties are summarized below for quick reference.
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Property Value Citations
Molecular Formula C7H7CIN20 [L12113114115]116]
Molecular Weight 170.596 g/mol [11[2][5]
IUPAC Name 2-amino-5-chlorobenzamide [2]
CAS Registry Number 5202-85-7 [1112113114]
Appearance White to pale yellow, crystalline 31[6]

powder
Melting Point 171-172 °C [3]
Solubility Soluble in acetone [7]

5-Chloroanthranilamide,
Synonyms ) ] [1][5]
Benzamide, 2-amino-5-chloro-

Synthesis Protocols

The synthesis of 5-Amino-2-chlorobenzamide can be achieved through various routes. Below
are detailed protocols for two common methods.

This widely used method involves the chlorination of methyl anthranilate followed by
ammonolysis. The process is valued for its efficiency and relatively high yield.[3][8]

Experimental Protocol:
e Step 1: 5-Position Chlorination of Methyl Anthranilate

o Reagents: Methyl anthranilate (starting material), sodium hypochlorite solution, glacial
acetic acid (chlorination reagents), and an organic solvent (e.g., dichloromethane) with
water.

o Procedure: A mixture of the organic solvent and water is cooled to below -5°C. Methyl
anthranilate is dissolved in this solvent mixture. A solution of sodium hypochlorite and
glacial acetic acid is added dropwise to the reaction mixture while maintaining the
temperature below -5°C. The reaction is allowed to proceed for approximately 30 minutes.
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After the reaction is complete, the organic phase is separated, washed, and dried to yield
methyl 2-amino-5-chlorobenzoate.[3][8]

e Step 2: Ammonolysis of Methyl 2-amino-5-chlorobenzoate
o Reagents: Methyl 2-amino-5-chlorobenzoate (from Step 1), concentrated ammonia water.

o Procedure: The methyl 2-amino-5-chlorobenzoate is placed in a high-pressure autoclave
with ammonia water (e.g., a 1:3 weight ratio). The autoclave is sealed and heated to a
temperature between 100-150°C, with the pressure maintained at 2-4 MPa, for 12 hours.
After cooling to room temperature and reducing the pressure, the solvent and excess
water are removed. The resulting crystals are dissolved in dichloromethane, treated with
activated carbon to remove impurities, and filtered to obtain the final product, 2-amino-5-
chlorobenzamide. The reported yield for this method is above 85%.[3]
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Caption: Workflow for the synthesis of 5-Amino-2-chlorobenzamide from Methyl Anthranilate.
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This alternative route involves the conversion of 5-chloroanthranilic acid to its acid chloride,
followed by amination.

Experimental Protocol:
e Step 1: Formation of 2-amino-5-chlorobenzoyl chloride
o Reagents: 5-Chloroanthranilic acid, thionyl chloride (SOCIz).

o Procedure: 5-Chloroanthranilic acid is reacted with an excess of thionyl chloride. The
reaction mixture is typically heated under reflux until the evolution of HCI and SOz gases
ceases. The excess thionyl chloride is then removed by distillation under reduced pressure
to yield the crude 2-amino-5-chlorobenzoyl chloride.[9]

e Step 2: Amination with Liquor Ammonia
o Reagents: 2-amino-5-chlorobenzoyl chloride, liguor ammonia (25%).

o Procedure: The crude 2-amino-5-chlorobenzoyl chloride is added portion-wise to a flask
containing cold (0°C) liquor ammonia with frequent shaking for about 30 minutes. The
resulting precipitate is filtered, washed thoroughly with water, and dried. The product can
be further purified by recrystallization from hot water to yield pure 2-amino-5-
chlorobenzamide.[9]

Applications in Research and Drug Development

5-Amino-2-chlorobenzamide serves as a crucial building block in medicinal chemistry and
materials science. Its derivatives have shown a range of biological activities.

o Pharmaceutical Intermediate: It is a fundamental raw material for the synthesis of
guinazoline compounds, which are known for their broad spectrum of pharmacological
activities.[3]

e Anticancer Research: Derivatives of N-(2-amino-5-chlorobenzoyl)benzamidoxime have been
synthesized and evaluated for their anticancer properties. Studies have shown that these
compounds can inhibit the viability of human leukemia (HL-60RG) and T-cell lymphoma
(Jurkat) cell lines in a dose-dependent manner.[10] At lower concentrations (e.g., 5 uM), they
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induce a transient cell-cycle delay, while at higher concentrations (e.g., 10 uM), they lead to
long-lasting cell growth attenuation and cell death.[10]

» Antimicrobial Agents: Various derivatives of 2-aminobenzamide have been synthesized and
tested for their antimicrobial activities against a range of bacterial and fungal strains.[11]

e Fluorescent Probes: This compound has been utilized in the synthesis of novel fluorescent
probes for the detection of reactive oxygen species like hydrogen peroxide (H202).[8]

e Inducer of Necrotic Cell Death: 2-Amino-5-chloro-N,3-dimethylbenzamide, a derivative, has

been shown to induce necrotic cell death in mammalian cells.[12]

Biological Applications & Derivatives
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Caption: Logical relationships of 5-Amino-2-chlorobenzamide and its derivatives'

applications.

Analytical Data
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Comprehensive spectral data for 5-Amino-2-chlorobenzamide is available in public
databases. Researchers can find Infrared (IR) and Mass Spectrometry (MS) data in the NIST
Chemistry WebBook and PubChem.[1][2] This information is critical for compound identification
and purity assessment during and after synthesis.

Conclusion

5-Amino-2-chlorobenzamide is a versatile chemical compound with significant value in
synthetic chemistry. Its well-established synthesis protocols and the diverse biological activities
of its derivatives make it a compound of high interest for researchers in medicinal chemistry,
drug discovery, and materials science. This guide provides a foundational understanding for
professionals working with this important molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 5-Amino-2-
chlorobenzamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b179010#5-amino-2-chlorobenzamide-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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